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Compound of Interest

Compound Name: Hexazinone-d6

Cat. No.: B1449090

In-Depth Technical Guide to Hexazinone-d6

This technical guide provides a comprehensive overview of the core physicochemical
properties and analytical methodologies related to Hexazinone-d6. It is intended for
researchers, scientists, and professionals in drug development and environmental analysis
who utilize isotopically labeled compounds.

Core Properties of Hexazinone-d6

Hexazinone-d6 is the deuterated analog of Hexazinone, a broad-spectrum triazine herbicide.
The deuterium labeling is specifically on the dimethylamino group, as indicated by its chemical
name: 3-Cyclohexyl-6-(dimethyl-d6-amino)-1-methyl-1,3,5-triazine-2,4(1H,3H)-dione. This
isotopic substitution makes it an ideal internal standard for quantitative analysis of Hexazinone
in various matrices by mass spectrometry.

Physicochemical Data
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Property Value Source
Chemical Formula C12H14D6sN4O2 [1]
Molecular Weight 258.35 g/mol [2][3]
CAS Number 1219804-22-4
Synonym He>.(azinone (dimethyl-d6-

amino)
Isotopic Enrichment =99 atom % D
Physical State Solid
Unlabeled CAS 51235-04-2

Analytical Methodologies

The primary application of Hexazinone-d6 is as an internal standard in analytical methods for
the detection and quantification of Hexazinone. The following protocols are based on
established methods for Hexazinone analysis and are directly applicable when using its
deuterated form.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MSIMS) for Water and Soil Samples

This method provides high sensitivity and selectivity for the determination of Hexazinone in
environmental samples.

Sample Preparation (Soil):

e A 5.0 g soil sample is extracted twice with 20 mL of a 9:1 (v/v) solution of acetone and 0.1 M
monopotassium phosphate/0.5 M sodium chloride.

e The combined extracts are purified and concentrated using solid-phase extraction (SPE) with
Envi-Carb and C18 cartridges.

e The final eluate is evaporated and reconstituted in a suitable solvent for LC-MS/MS analysis.
A known concentration of Hexazinone-d6 is added as an internal standard prior to
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extraction.
Chromatographic Conditions:
e Column: Zorbax RX-C8, 4.6 mm x 25 cm, 5 um particle size.
» Mobile Phase: A gradient of (A) aqueous 0.01 M acetic acid and (B) acetonitrile.
« Injection Volume: 50 pL.
Mass Spectrometry Conditions:
e lonization: Electrospray lonization (ESI), positive mode.
o Detection: Multiple Reaction Monitoring (MRM).

 lon Transitions: For Hexazinone, the transition monitored is m/z 253.2 —» 171.0. For
Hexazinone-d6, the corresponding shifted transition would be monitored.

Gas Chromatography with Nitrogen-Phosphorus
Detector (GC-NPD) for Soil Samples

This method is a robust alternative for the quantification of Hexazinone.
Sample Preparation:

» A 5.0 g soil sample is extracted twice with 20 mL of a 1:1 (v:v) solution of acetone and 0.1 M
monopotassium phosphate/0.5 M sodium chloride solution by shaking.

» Hexazinone-d6 is added as an internal standard before extraction.
e The extract is then processed for GC-NPD analysis.
Chromatographic Conditions:

e Injection Volume: 2 pL.
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e The specific column and temperature program would be optimized for the separation of
Hexazinone and its internal standard.

Visualized Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of Hexazinone in an
environmental sample using Hexazinone-d6 as an internal standard.
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Caption: Workflow for Hexazinone analysis using Hexazinone-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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